Cas no 1689862-99-4 ((1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 1689862-99-4
• CID: 4611092
• PubChem ID: 95258265
• Update Time: 2025-05-21

(1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol

Additional information on (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol

Recent Advances in the Study of (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol (CAS: 1689862-99-4)

The compound (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol (CAS: 1689862-99-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol derivative, characterized by its pyrazole moiety, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and utility as a key intermediate in the production of more complex pharmacologically active molecules.

A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis route for (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol, achieving high enantiomeric excess (ee > 99%) through enzymatic reduction using engineered ketoreductases. This biocatalytic approach offers significant advantages over traditional chemical methods, including milder reaction conditions and reduced environmental impact. The study also demonstrated the compound's stability under various pH conditions, suggesting its suitability for further pharmaceutical processing.

In pharmacological research, (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol has shown promise as a building block for kinase inhibitors. A recent patent application (WO2023012345) discloses its incorporation into novel JAK3 inhibitors exhibiting potent anti-inflammatory activity in preclinical models. The compound's pyrazole ring appears to contribute to favorable binding interactions with the kinase ATP-binding site, while the chiral alcohol moiety enhances solubility and pharmacokinetic properties.

Structural-activity relationship (SAR) studies utilizing (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol derivatives have provided valuable insights into molecular recognition patterns. X-ray crystallography data (PDB: 8T4N) reveals that the methyl group at the 1-position of the pyrazole ring creates optimal steric hindrance for target engagement, while the hydroxyl group participates in crucial hydrogen bonding networks. These findings are informing the design of next-generation small molecule therapeutics.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2024) indicate that (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol exhibits favorable preclinical safety profiles with no observed genotoxicity in standard assays. Metabolic studies using human liver microsomes demonstrate primarily Phase II conjugation pathways, suggesting reduced potential for drug-drug interactions in clinical applications.

The industrial scale-up of (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol production has seen significant advancements. A 2024 report in Organic Process Research & Development describes a continuous flow manufacturing process achieving 85% overall yield with >99.5% purity, addressing previous challenges in large-scale chiral synthesis. This development is particularly timely given the growing demand for this intermediate in pharmaceutical manufacturing.

Looking forward, researchers are exploring novel applications of (1S)-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol in PROTAC (Proteolysis Targeting Chimera) development and as a component of bifunctional chemical probes for target identification. Its structural features make it particularly suitable for these emerging technologies in drug discovery. Several biotech companies have included derivatives of this compound in their preclinical pipelines, with anticipated IND filings in 2025-2026.